Cas no 1009583-20-3 (BMS-816336)

• Product Name: BMS-816336
• CAS No: 1009583-20-3
• MF: C₂₁H₂₇NO₃
• MW: 341.443986177444
• CID: 4738695
• PubChem ID: 59336911
• Update Time: 2025-10-29

BMS-816336 Chemical and Physical Properties

Names and Identifiers

• 2-[(5R,7S)-6-HYDROXY-2-PHENYLADAMANTAN-2-YL]-1-(3-HYDROXYAZETIDIN-1-YL)ETHAN-1-ONE
• 8KG
• J3.655.464I
• 1-(3-hydroxyazetidin-1-yl)-2-[(1R,2S,3S,5R,6S,7S)-6-hydroxy-2-phenyltricyclo[3.3.1.1~3,7~]decan-2-yl]ethan-1-one
• BMS-816336
• HY-101930A
• UNII-HLF8J24L87
• CHEMBL4086816
• HLF8J24L87
• 2-(6-Hydroxy-2-phenyladamantan-2-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one
• 1009365-98-3
• CHEMBL4080667
• MS-25220
• CS-0113465
• SCHEMBL13216606
• (R)-2-(6-Hydroxy-2-phenyladamantan-2-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one
• 2-(2-phenyl-6-hydroxyadamantan-2-yl)-1-(3'-hydroxyazetidin-1-yl)ethanone
• DA-59600
• 1009583-83-8
• AKOS040736521
• 1-(3-hydroxyazetidin-1-yl)-2-(6-hydroxy-2-phenyl-2-adamantyl)ethanone
• (R)-BMS-816336
• DA-71588
• T12663
• BMS 816336
• (Rac)-BMS-816336
• CS-0022185
• AKOS040736096
• CS-0113992
• G16637
• Ethanone, 1-(3-hydroxy-1-azetidinyl)-2-(6-hydroxy-2-phenyltricyclo(3.3.1.13,7)dec-2-yl)-
• HY-101930
• HY-101930B
• 1009583-20-3
• SCHEMBL13216205

• Inchi： 1S/C21H27NO3/c23-18-11-22(12-18)19(24)10-21(15-4-2-1-3-5-15)16-6-13-7-17(21)9-14(8-16)20(13)25/h1-5,13-14,16-18,20,23,25H,6-12H2
• InChI Key： OAAZMUGLOXGVNH-UHFFFAOYSA-N
• SMILES： OC1C2CC3CC1CC(C2)C3(C1C=CC=CC=1)CC(N1CC(C1)O)=O

Computed Properties

• Exact Mass: 341.19909372g/mol
• Monoisotopic Mass: 341.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8
• XLogP3: 1.7

BMS-816336 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on BMS-816336

Comprehensive Overview of BMS-816336 (CAS No. 1009583-20-3): Mechanism, Applications, and Research Insights

BMS-816336 (CAS No. 1009583-20-3) is a small-molecule compound that has garnered significant attention in pharmaceutical research due to its potential therapeutic applications. As a selective inhibitor targeting specific metabolic pathways, this compound is being investigated for its role in addressing conditions such as metabolic disorders and inflammatory diseases. Its unique chemical structure, characterized by a pyridine core and sulfonamide moiety, contributes to its high binding affinity and specificity.

Recent studies highlight BMS-816336 as a promising candidate for modulating GPR40 (G-protein-coupled receptor 40), a receptor implicated in glucose homeostasis and insulin secretion. This aligns with growing public interest in diabetes management and metabolic syndrome, topics frequently searched in medical forums and AI-driven platforms. Researchers are particularly intrigued by its potential to offer fewer side effects compared to existing therapies, a key concern among patients and clinicians alike.

The synthesis and optimization of BMS-816336 involve advanced medicinal chemistry techniques, including structure-activity relationship (SAR) studies. Its CAS No. 1009583-20-3 is often referenced in patent literature and preclinical reports, underscoring its commercial and scientific value. Notably, the compound’s pharmacokinetic profile—such as oral bioavailability and half-life—has been a focal point in recent drug development discussions.

From an industry perspective, BMS-816336 exemplifies the shift toward precision medicine, a trending topic in healthcare. Its mechanism of action, targeting FFAR1 (free fatty acid receptor 1), resonates with searches related to personalized treatment and biomarker-driven therapies. This positions the compound as a potential game-changer for subsets of patients with specific genetic or metabolic profiles.

Ongoing research also explores the compound’s anti-inflammatory properties, linking it to broader discussions on chronic inflammation and autoimmune diseases. Such applications are frequently queried in academic and public health contexts, reflecting societal concerns about rising autoimmune conditions globally. The ability of BMS-816336 to modulate immune responses without broad immunosuppression is a notable advantage.

In summary, BMS-816336 (CAS No. 1009583-20-3) represents a multifaceted investigational compound with implications across metabolic, inflammatory, and drug discovery fields. Its alignment with current trends like targeted therapy and patient-centric care enhances its relevance in both scientific literature and public discourse. Future clinical trials will further elucidate its therapeutic potential and safety profile.